Tos-PEG3-t-butyl ester
Overview
Description
Tos-PEG3-t-butyl ester is a PEG derivative containing a t-butyl ester and a tosyl group . The hydrophilic PEG spacer increases solubility in aqueous media . The t-butyl protected carboxyl group can be deprotected under acidic conditions . The tosyl group is a very good leaving group for nucleophilic substitution reactions .
Molecular Structure Analysis
The molecular formula of Tos-PEG3-t-butyl ester is C18H28O7S . It has a molecular weight of 388.48 g/mol . The structure contains a t-butyl ester and a tosyl group .Chemical Reactions Analysis
The t-butyl protected carboxyl group can be deprotected under acidic conditions . The tosyl group is a very good leaving group for nucleophilic substitution reactions . This suggests that Tos-PEG3-t-butyl ester can undergo various chemical reactions, particularly those involving nucleophilic substitution at the tosyl group.Physical And Chemical Properties Analysis
Tos-PEG3-t-butyl ester has a molecular weight of 388.48 g/mol . Its molecular formula is C18H28O7S . The hydrophilic PEG spacer increases its solubility in aqueous media .Scientific Research Applications
Proteomics Research
Tos-PEG3-t-butyl ester is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure, interactions, and modifications.
Drug Delivery Systems
The hydrophilic PEG spacer in Tos-PEG3-t-butyl ester increases its solubility in aqueous media . This property makes it useful in the development of drug delivery systems , where it can help to improve the solubility and bioavailability of therapeutic agents.
Bioconjugation
Tos-PEG3-t-butyl ester contains a t-butyl protected carboxyl group that can be deprotected under acidic conditions . This feature makes it suitable for bioconjugation applications, where it can be used to attach various biomolecules to one another or to a surface.
Nucleophilic Substitution Reactions
The tosyl group in Tos-PEG3-t-butyl ester is a very good leaving group for nucleophilic substitution reactions . This makes it a valuable tool in synthetic chemistry, where it can be used to introduce various functional groups into a molecule.
Polymer Research
Tos-PEG3-t-butyl ester is a type of PEG derivative . PEG, or polyethylene glycol, is a versatile polymer that is used in a wide range of applications, from medicine to industrial manufacturing. Therefore, Tos-PEG3-t-butyl ester could be used in polymer research to study the properties and applications of PEG-based materials.
Synthesis of Biopolymers
Given its properties, Tos-PEG3-t-butyl ester could potentially be used in the synthesis of biopolymers . Biopolymers are polymers produced by living organisms, and they include important biological macromolecules like proteins, nucleic acids, and polysaccharides.
Safety And Hazards
properties
IUPAC Name |
tert-butyl 3-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28O7S/c1-15-5-7-16(8-6-15)26(20,21)24-14-13-23-12-11-22-10-9-17(19)25-18(2,3)4/h5-8H,9-14H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATHTXRBMNTZSMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCOCCOCCC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28O7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tos-PEG3-t-butyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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